2-((3-butyl-4-oxo-7-phenyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)thio)-N-(5-chloro-2-methoxyphenyl)acetamide

• IUPAC Name: 2-[(3-butyl-4-oxo-7-phenyl-5H-pyrrolo[3,2-d]pyrimidin-2-yl)sulfanyl]-N-(5-chloro-2-methoxyphenyl)acetamide
• InChI: InChI=1S/C25H25ClN4O3S/c1-3-4-12-30-24(32)23-22(18(14-27-23)16-8-6-5-7-9-16)29-25(30)34-15-21(31)28-19-13-17(26)10-11-20(19)33-2/h5-11,13-14,27H,3-4,12,15H2,1-2H3,(H,28,31)
• InChI Key: OXCJMKQXPGPPBJ-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C(=O)C2=C(C(=CN2)C3=CC=CC=C3)N=C1SCC(=O)NC4=C(C=CC(=C4)Cl)OC
• Molecular Formula: C25H25ClN4O3S
• Molecular Weight: 497.0 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, each introducing a different functional group. The exact synthesis pathway would depend on the starting materials and the specific reactions used. Typically, literature searches are performed to find similar compounds and their synthesis methods.

Molecular Structure Analysis

The molecular structure of the compound can be analyzed using various spectroscopic techniques such as NMR, IR, and mass spectrometry. These techniques can provide information about the functional groups present in the molecule and their arrangement.

Chemical Reactions Analysis

The reactivity of the compound would depend on its functional groups. For example, the thio group might be reactive towards electrophiles, and the pyrrolo[3,2-d]pyrimidin-2-yl group might undergo reactions typical of heterocycles.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound such as solubility, melting point, boiling point, etc., can be predicted based on its structure and compared with experimental data.

Scientific Research Applications

Cancer Research

This compound exhibits potential as an inhibitor of c-Met kinase, which plays a significant role in cancer cell growth and metastasis. .

Drug Discovery

The structural features of this compound, particularly the pyrrolo[3,2-d]pyrimidin-2-yl moiety, make it a valuable scaffold in medicinal chemistry for the design of new pharmacologically active agents. .

Chemical Synthesis

Compounds like this one are key intermediates in the synthesis of complex molecules. .

Biochemical Assays

.

Molecular Modeling

.

Mechanism of Action

If this compound is biologically active, its mechanism of action would depend on its structure and the target it interacts with. This usually involves binding to a specific protein or enzyme, which can be predicted using computational methods or determined experimentally.

Safety and Hazards

The safety and hazards associated with the compound would depend on its reactivity and biological activity. Standard safety tests would need to be performed to determine its toxicity and potential hazards.

Future Directions

Future research on this compound could involve further exploration of its synthesis, characterization of its properties, and investigation of its biological activity. If it shows promising activity, it could be further optimized and potentially developed into a drug.